Cas no 1353963-76-4 (3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353963-76-4
• MF: C₁₆H₂₉ClN₂O₃
• MW: 332.866063833237
• CID: 2156874
• Update Time: 2025-07-02

3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((2-chloro-N-isopropylacetamido)methyl)piperidine-1-carboxylate
• AM93327
• 3-{[(2-Chloroacetyl)isopropylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H29ClN2O3/c1-12(2)19(14(20)9-17)11-13-7-6-8-18(10-13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3
• InChI Key： BPLYHMXPIWRCTB-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C)C)CC1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 393
• Topological Polar Surface Area: 49.8

Additional information on 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

Professional Introduction to Compound with CAS No 1353963-76-4 and Product Name: 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

The compound with the CAS number 1353963-76-4 and the product name 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the modulation of biological pathways associated with neurological and cardiovascular diseases. The unique structural features of this compound, including its piperidine core and the presence of a chloro-acetyl group, contribute to its distinct pharmacological profile and make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. Piperidine derivatives have emerged as a prominent class of compounds due to their ability to interact with various neurotransmitter receptors and ion channels. Among these derivatives, 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester stands out due to its complex molecular architecture, which includes both polar and non-polar regions. This structural diversity allows the compound to engage with multiple biological targets, making it a promising candidate for multitarget drug discovery.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The introduction of the chloro-acetyl group at the isopropyl-amino position is particularly critical, as it modulates the compound's solubility and binding affinity to biological targets. Additionally, the tert-butyl ester functionality at the carboxylic acid moiety enhances stability while allowing for further derivatization if needed. These structural elements collectively contribute to the compound's pharmacokinetic properties, making it an attractive scaffold for drug development.

Recent studies have demonstrated that derivatives of piperidine can exhibit significant therapeutic effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester to interact with specific enzymes and receptors involved in these pathways has been a focus of research. For instance, preliminary in vitro studies suggest that this compound may inhibit the activity of acetylcholinesterase, an enzyme whose overactivity is associated with cognitive decline in Alzheimer's disease patients. Furthermore, its interaction with dopamine receptors could make it relevant for treating motor symptoms in Parkinson's disease.

The potential applications of this compound extend beyond CNS disorders. Cardiovascular diseases represent another area where piperidine derivatives have shown promise. The molecular structure of 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester includes features that could allow it to modulate pathways involved in blood pressure regulation and cholesterol metabolism. For example, its ability to interact with serotonin receptors might contribute to its efficacy in managing conditions such as hypertension and hyperlipidemia. These findings underscore the versatility of piperidine-based compounds and their potential across multiple therapeutic domains.

In addition to its pharmacological potential, this compound has been studied for its metabolic stability and bioavailability. The tert-butyl ester group enhances lipophilicity while maintaining overall solubility, which is crucial for oral administration. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These characteristics are essential for developing a drug candidate that can reach therapeutic concentrations in vivo without significant degradation or accumulation.

The synthesis and characterization of this compound have also provided insights into synthetic methodologies that can be applied to other piperidine derivatives. The use of chiral auxiliaries during the synthesis ensures enantiopurity, which is critical for achieving desired pharmacological effects without unwanted side reactions. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the final product, providing confidence in its identity and purity.

Future research directions include exploring the mechanism of action of 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester at a molecular level. Understanding how this compound interacts with its biological targets will provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies are planned to evaluate its safety profile and efficacy in animal models before moving into human clinical trials.

The development of novel pharmaceutical agents is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester exemplifies how structural innovation can lead to compounds with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in addressing unmet medical needs.